Cas no 88310-08-1 (Carbamic acid, 1-propenyl-, 3,5-bis(1,1-dimethylethyl)phenyl ester)

• Product name: Carbamic acid, 1-propenyl-, 3,5-bis(1,1-dimethylethyl)phenyl ester
• CAS No: 88310-08-1
• MF: C₁₈H₂₇NO₂
• MW: 289.41248
• CID: 637923
• PubChem ID: 71409253

Carbamic acid, 1-propenyl-, 3,5-bis(1,1-dimethylethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, 1-propenyl-, 3,5-bis(1,1-dimethylethyl)phenyl ester
• (3,5-ditert-butylphenyl) N-prop-1-enylcarbamate
• DTXSID00829011
• 88310-08-1
• 3,5-Di-tert-butylphenyl prop-1-en-1-ylcarbamate

• Inchi： InChI=1S/C18H27NO2/c1-8-9-19-16(20)21-15-11-13(17(2,3)4)10-14(12-15)18(5,6)7/h8-12H,1-7H3,(H,19,20)
• InChI Key： BMIAOZYUJHOLCP-UHFFFAOYSA-N
• SMILES： CC=CNC(=O)OC1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 289.204179104g/mol
• Monoisotopic Mass: 289.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 38.3Ų